Cas no 117423-43-5 (4-((Tert-butyldimethylsilyloxy)methyl)picolinonitrile)

• Product Name: 4-((Tert-butyldimethylsilyloxy)methyl)picolinonitrile
• CAS No: 117423-43-5
• MF: C₁₃H₂₀N₂OSi
• MW: 248.396203994751
• CID: 3657293
• PubChem ID: 14541448
• Update Time: 2025-04-22

4-((Tert-butyldimethylsilyloxy)methyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
• 2-cyano-4-((tert-butyldimethylsilyloxy)methyl)pyridine
• 2-cyano-4-[{(tert-butyldimethylsilyl)oxy}methyl]pyridine
• 4-(tert-Butyldimethylsilanyloxymethyl)pyridine-2-carbonitrile
• VUKLFFMIMLERLM-UHFFFAOYSA-N
• 4-(tert-butyl-dimethylsilyloxymethyl)-2-cyanopyridine
• 4-(tert-butyldimethylsilyloxymethyl)pyridinecarbonitrile
• 4-(tert-Butyldimethylsilyloxymethyl)pyridine-2-carbonitrile
• 117423-43-5
• 4-(tert-Butyldimethylsilyloxy)methyl-2-cyanopyridine
• 4-[[tert-butyl(dimethyl)silyl]oxymethyl]pyridine-2-carbonitrile
• SCHEMBL2331971
• 2-cyano-4[{(tert-butyldimethylsilyl)oxy}methyl]pyridine
• 4-((Tert-butyldimethylsilyloxy)methyl)picolinonitrile

• Inchi： 1S/C13H20N2OSi/c1-13(2,3)17(4,5)16-10-11-6-7-15-12(8-11)9-14/h6-8H,10H2,1-5H3
• InChI Key： VUKLFFMIMLERLM-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC(CO[Si](C(C)(C)C)(C)C)=C1

Computed Properties

• Exact Mass: 248.134489800Da
• Monoisotopic Mass: 248.134489800Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9Ų